N,N-diphenyl-9H-carbazol-3-amine

• IUPAC Name: N,N-diphenyl-9H-carbazol-3-amine
• InChI: InChI=1S/C24H18N2/c1-3-9-18(10-4-1)26(19-11-5-2-6-12-19)20-15-16-24-22(17-20)21-13-7-8-14-23(21)25-24/h1-17,25H
• InChI Key: YBGHXHSQISJNDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC4=C(C=C3)NC5=CC=CC=C54
• Molecular Formula: C24H18N2
• DSSTOX Substance ID: DTXSID80730353
• Molecular Weight: 334.4 g/mol
• CAS RN: 883224-26-8

Description

N,N-diphenyl-9H-carbazol-3-amine, also known as DPAC, is a chemical compound that has gained attention in scientific research due to its unique properties. DPAC is a carbazole derivative that has been studied for its potential applications in organic electronics, as well as its biological effects.

Scientific Research Applications

Antimicrobial and Antimalarial Activities

N,N-diphenyl-9H-carbazol-3-amine derivatives have been synthesized and evaluated for their antimicrobial and antimalarial activities. This study demonstrates the potential of carbazole derivatives in the development of new antimicrobial and antimalarial agents (Shirole et al., 2020).

Synthesis of Carbazoles

The compound has been used in the synthesis of multisubstituted carbazoles, demonstrating its utility in organic synthesis, particularly in the development of complex molecular structures (Kuwahara et al., 2005).

Application in Organic Light Emitting Diodes (OLEDs)

Carbazole derivatives have found significant applications in the field of electronics, particularly in the development of blue phosphorescent organic light-emitting diodes (PHOLEDs). These compounds show high triplet energies and wide band gaps, making them suitable for use in OLEDs (Park et al., 2017).

Ligands for Palladium-Catalyzed Reactions

This compound derivatives serve as efficient ligands in palladium-catalyzed reactions, specifically in the double N-arylation of primary amines. This highlights their role in facilitating complex organic reactions (Zhou & Verkade, 2010).

Fluorescence Sensing

Carbazole polyaniline derivatives, including those derived from this compound, are being developed for fluorescence sensing applications. These materials are useful in environmental protection, biosensing, and toxin detection (Qian et al., 2019).

Photochemical Reactions

This compound is involved in photochemical reactions, demonstrating its potential in photostimulated organic synthesis processes. This expands the range of synthetic methodologies available to chemists (Guerra et al., 2015).

Ag

gregation-Induced EmissionThe study of aggregation-induced emission fluorophores based on carbazole derivatives, including this compound, is an emerging area. These materials are promising for applications in organic electronics and sensing technologies due to their unique optical properties (Liu et al., 2018).

Photocatalysis

This compound and its derivatives can play a role in photocatalysis. They are used in photostimulated cross-coupling reactions, which is an efficient method for synthesizing various organic compounds, including carbazoles (Zhao et al., 2018).

Polymeric Materials

Carbazole derivatives, including those based on this compound, have been utilized in the synthesis of high-performance polymers. These polymers exhibit excellent thermal stability and good solubility, making them suitable for various industrial applications (Liu et al., 2017).

Formation

and Chlorination StudiesThe formation and chlorination processes of carbazole, including derivatives of this compound, have been investigated. This research provides insights into the chemical pathways and reactions of nitrogenated dioxin-like species, which are important in environmental chemistry (Altarawneh & Dlugogorski, 2015).